Cas no 64228-81-5 (Atracurium Besylate)

Atracurium Besylate Properties

Names and Identifiers

• Atracurium Besylate
• ATRACURIUM BESILATE
• BW-33A
• 2,2'-[1,5-pentanediylbis[oxy(3-oxo-3,1-propanediyl)]]bis[1-[(3,4-dimethoxyphenyl)methyl]-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-isoquinolinium dibenzenesulfonate
• BW-33A, Tracrium, 2,2μ-[1,5-Pentanediylbis[oxy(3-oxo-3,1-propanediyl)]]bis[1-[3,4-dimethoxyphenyl)methyl]-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methylisoquinolinium]dibenzenesulfonate
• 51W-89：Nimbex
• Atraeurium Besylate
• Atracurium
• Atracurium Besilete
• 2,2’-[1,5-Pentanediylbis[oxy(3-oxcr3,1-propanediyl)]]bis[1-[(3,4-dimethoxyphenyl)methyl]-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methylisoquinolinium]dibenzenesulfonate
• 2,2′-[1,5-Pentanediylbis[oxy(3-oxo-3,1-propanediyl)]]bis[1-[3,4-dimethoxyphenyl)methyl]-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methylisoquinolinium]dibenzenesulfonate
• Tracrium
• NSC-760047
• ATRACURIUM BESILATE (MART.)
• Isoquinolinium, 2,2'-(1,5-pentanediylbis(oxy(3-oxo-3,1-propanediyl)))bis(1-((3,4-dimethoxyphenyl)methyl)-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-, dibenzenesulfonate
• atracurium (cation)
• Besilato de atracurio [INN-Spanish]
• SW197148-4
• 2,2'-((pentane-1,5-diylbis(oxy))bis(3-oxopropane-3,1-diyl))bis(1-(3,4-dimethoxybenzyl)-6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinolin-2-ium)benzenesulfonate
• Tracrium (TN)
• AS-14131
• ATRACURIUM BESYLATE (USP-RS)
• Q-200864
• BW 33 A
• CAS-64228-81-5
• Tracrium Preservative Free
• NS00086140
• atracurio besilato
• 2,2'-(pentane-1,5-diylbis(oxy(3-oxopropane-3,1-diyl)))bis(1-(3,4-dimethoxybenzyl)-6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinolinium) bisbenzenesulfonate
• AKOS015895831
• Q-101018
• s1832
• Atracurium besylate [USAN:USP]
• 2-(2-Carboxyethyl)-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-veratrylisoquinolinium benzenesulfonate, pentamethylene ester
• ISOQUINOLINIUM, 2,2'-(1,5-PENTANEDIYLBIS(OXY(3-OXO-3,1-PROPANEDIYL)))BIS(1-((3,4-DIMETHOXYPHENYL)METHYL)-1,2,3,4-TETRAHYDRO-6,7-DIMETHOXY-2-METHYL-, (1R,2R,1'R,2'R)-BISBENZENESULFONATE
• UNII-40AX66P76P
• ATRACURIUM BESILATE (EP MONOGRAPH)
• EINECS 264-743-4
• 2,2'-((pentane-1,5-diylbis(oxy))bis(3-oxopropane-3,1-diyl))bis(1-(3,4-dimethoxybenzyl)-6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinolin-2-ium) benzenesulfonate
• A2566
• Besilato de atracurio
• Atracurium Besilate pound>>BW 33A pound>>BW33A pound>>BW-33A
• DTXCID302630
• HY-B0292A
• 2,2'-{pentane-1,5-diylbis[oxy(3-oxopropane-3,1-diyl)]}bis[1-{[3,4-bis(methyloxy)phenyl]methyl}-2-methyl-6,7-bis(methyloxy)-1,2,3,4-tetrahydroisoquinolinium] bisbenzenesulfonate
• DB00732
• 2,2'-{pentane-1,5-diylbis[oxy(3-oxopropane-3,1-diyl)]}bis[1-(3,4-dimethoxybenzyl)-6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinolinium] bisbenzenesulfonate
• Atracurium (besylate)
• Atracurium besylate (USP)
• 51W89
• Tox21_110790
• XXZSQOVSEBAPGS-UHFFFAOYSA-L
• NCGC00017127-01
• HMS3651C21
• HMS3884G12
• Atracurium besilate [INN]
• ATRACURIUM BESYLATE (USP MONOGRAPH)
• Atracurium Besylate Preservative Free
• Atracurium for impurity F identification, European Pharmacopoeia (EP) Reference Standard
• HMS3712A11
• FT-0657467
• NSC760047
• Atracurium besylate, European Pharmacopoeia (EP) Reference Standard
• SCHEMBL41251
• Atracurii besilas
• HMS1568A11
• NC00429
• AB07163
• Atracurium besilate (INN)
• CHEMBL1200527
• Besilate d'atracurium [INN-French]
• NCGC00262598-01
• DTXSID6022630
• BW 33A
• FT-0659516
• 2,2'-[1,5-Pentanediylbis[oxy(3-oxo-3,1-propanediyl)]]bis[1-[(3,4-dimethoxyphenyl)methyl]-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-isoquinolinium Benzenesulfonate
• 1-[(3,4-dimethoxyphenyl)methyl]-2-[3-({5-[(3-{1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinolin-2-ium-2-yl}propanoyl)oxy]pentyl}oxy)-3-oxopropyl]-6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinolin-2-ium dibenzenesulfonate
• Atracurium for peak identification, European Pharmacopoeia (EP) Reference Standard
• benzenesulfonate;5-[3-[1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-2-methyl-3,4-dihydro-1H-isoquinolin-2-ium-2-yl]propanoyloxy]pentyl 3-[1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-2-methyl-3,4-dihydro-1H-isoquinolin-2-ium-2-yl]propanoate
• CHEBI:2915
• benzenesulfonate; 5-[3-[(1R,2R)-1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-2-methyl-3,4-dihydro-1H-isoquinolin-2-ium-2-yl]propanoyloxy]pentyl 3-[(1S,2S)-1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-2-methyl-3,4-dihydro-1H-isoquinolin-2-ium-2-yl]propan
• WELLCOME 33-A-74
• M03AC04
• Q165660
• Atracurium besylate, >=98% (HPLC), powder
• NCGC00262598-02
• HMS2095A11
• 33 A 74
• Besilate d'atracurium
• Besilate, Atracurium
• NSC 760047
• D00758
• 2,2'-[1,5-Pentanediylbis[oxy(3-oxo-3,1-propanediyl)]]bis[1-(3,4-dimethoxyphenyl)methyl]-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methylisoquinolinium] Dibenzenesulfonate
• 64228-81-5
• SR-01000781272-3
• CCG-213566
• Atracurii besilas [INN-Latin]
• 40AX66P76P
• Atracurium Besylate (cis-Monoquatenary)
• SR-01000781272
• Pharmakon1600-01505872
• Atracurium besylate, United States Pharmacopeia (USP) Reference Standard
• Pentamethylen bis(3-(1,2,3,4-tetrahydro-6,7-dimethoxy-1-(3,4-dimethoxybenzyl)-2-methyl-2-isochinolyl)propionat) bis(benzolsulfonat)
• 2,2'-(3,3'-(pentane-1,5-diylbis(oxy))bis(3-oxopropane-3,1-diyl))bis(1-(3,4-dimethoxybenzyl)-6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinolinium) benzenesulfonate
• Atracurium Dibesylate
• EN300-297373
• BCP22694
• BCP22909
• 2,2'-[1,5-PENTANEDIYLBIS[OXY(3-OXO-3,1-PROPANEDIYL)]]BIS[1-[(3,4-DIMETHOXYPHENYL)METHYL]-1,2,3,4-TETRAHYDRO-6,7-DIMETHOXY-2-METHYL-ISOQUINOLINIUM DIBENZENESULFONATE
• +Expand

• MDL： MFCD00797403
• InChIKey： XXZSQOVSEBAPGS-UHFFFAOYSA-L
• Inchi： InChI=1S/C53H72N2O12.2C6H6O3S/c1-54(22-18-38-32-48(62-7)50(64-9)34-40(38)42(54)28-36-14-16-44(58-3)46(30-36)60-5)24-20-52(56)66-26-12-11-13-27-67-53(57)21-25-55(2)23-19-39-33-49(63-8)51(65-10)35-41(39)43(55)29-37-15-17-45(59-4)47(31-37)61-6;2*7-10(8,9)6-4-2-1-3-5-6/h14-17,30-35,42-43H,11-13,18-29H2,1-10H3;2*1-5H,(H,7,8,9)/q+2;;/p-2
• SMILES： O=S(C1=CC=CC=C1)([O-])=O.O=C(OCCCCCOC(CC[N+]2(C)C(CC3=CC=C(OC)C(OC)=C3)C4=C(C=C(OC)C(OC)=C4)CC2)=O)CC[N+]5(C)C(CC6=CC=C(OC)C(OC)=C6)C7=C(C=C(OC)C(OC)=C7)CC5.O=S(C8=CC=CC=C8)([O-])=O

Computed Properties

• Exact Mass: 1242.500406g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Rotatable Bond Count: 26
• Monoisotopic Mass: 1242.500406g/mol
• Monoisotopic Mass: 1242.500406g/mol
• Topological Polar Surface Area: 258Ų
• Heavy Atom Count: 87
• Complexity: 1560
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 11.32610
• PSA: 257.60000
• Boiling Point: 218.0±23.0 °C at 760 mmHg
• Melting Point: 85-90 ºC
• Flash Point: 78.5±19.6 °C
• Solubility: H2O: ~27 mg/mL
• Color/Form: No data available
• Sensitiveness: Sensitive to heat

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons